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FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and

disposal of Polychlorinated Biphenyl (PCB) congener 168 (2,2',3,3',4,6'-Hexachlorobiphenyl).

Adherence to these guidelines is mandatory to ensure personnel safety and environmental

compliance.

Personal Protective Equipment (PPE)
All personnel handling PCB 168 must use the following personal protective equipment to

prevent dermal, ocular, and respiratory exposure. PCBs can be absorbed through the skin.[1]

Required PPE:

Gloves: Chemical-resistant gloves are required. NIOSH recommends materials such as butyl

rubber, neoprene, or nitrile gloves for protection against PCBs.[2] Always inspect gloves for

degradation or punctures before use.

Eye Protection: Safety glasses with side shields are the minimum requirement. For

operations with a splash hazard, chemical splash goggles or a full-face shield must be worn.

[3]
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Protective Clothing: A lab coat or chemical-resistant apron should be worn. For tasks with a

higher potential for contamination, disposable coveralls are recommended to prevent the

contamination of personal clothing.

Respiratory Protection: In situations where aerosols or dust containing PCBs may be

generated, a NIOSH-approved respirator with an appropriate particulate filter (N100, R100,

or P100) must be used.[4] Work should be conducted in a well-ventilated area, preferably

within a chemical fume hood.

Quantitative Exposure Limits for Polychlorinated
Biphenyls
While specific exposure limits for PCB 168 are not individually established, the following limits

for PCB mixtures, based on chlorine content, must be observed as a minimum standard. Given

that PCBs are considered potential human carcinogens, all exposures should be kept to the

lowest feasible level.[1][5]

Agency Regulation
Exposure Limit
(Time-Weighted
Average)

Notes

OSHA
Permissible Exposure

Limit (PEL)

0.5 mg/m³ for PCBs

with 54% chlorine (8-

hour TWA)

Legally enforceable

limit.[1][3][4]

NIOSH
Recommended

Exposure Limit (REL)

0.001 mg/m³ (10-hour

TWA)

Recommended limit

based on potential

carcinogenicity.[1][4]

ACGIH
Threshold Limit Value

(TLV)

0.5 mg/m³ for PCBs

with 54% chlorine (8-

hour TWA)

Guideline for

occupational

exposure.[4]
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Preparation: Before handling PCB 168, ensure the designated work area (e.g., a chemical

fume hood) is clean and uncluttered. Assemble all necessary equipment and PPE.

Donning PPE: Put on all required PPE as specified in Section 1.

Weighing and Transfer: Conduct all weighing and transferring of PCB 168 within a chemical

fume hood to minimize inhalation exposure. Use disposable weighing boats and spatulas to

avoid cross-contamination.

Labeling: All containers with PCB 168 must be clearly labeled with the chemical name,

concentration, and appropriate hazard warnings.

Spill Management: In the event of a spill, immediately alert others in the area. Contain the

spill using absorbent materials. All materials used for cleanup must be treated as PCB-

contaminated waste.

Doffing PPE: After handling is complete, remove PPE in a manner that avoids self-

contamination. Dispose of single-use PPE as PCB-contaminated waste. Wash hands

thoroughly with soap and water.

3.2. Disposal Plan

The disposal of PCB-containing waste is regulated by the Environmental Protection Agency

(EPA) under the Toxic Substances Control Act (TSCA).[6]

Waste Segregation: All materials that have come into contact with PCB 168, including

gloves, disposable lab coats, absorbent pads, and contaminated labware, must be

segregated as PCB-contaminated waste.

Waste Classification: The concentration of PCBs in the waste will determine the required

disposal method.

Liquid Waste (≥50 ppm): Must be incinerated at an EPA-approved high-temperature

incinerator.[6]

Non-Liquid Waste (≥50 ppm): Must be disposed of in a chemical waste landfill or via

incineration at an EPA-approved facility.[7]
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Waste (<50 ppm): May be disposed of in a state-licensed solid waste landfill, but always

confirm with local and state regulations.

Containerization: PCB waste must be collected in designated, sealed, and properly labeled

containers.

Storage: Store PCB waste in a secure, designated area away from incompatible materials.

Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of PCB waste by a licensed hazardous

waste contractor. A manifest will be required for the transportation of the waste.[6]

Visualization of Handling and Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://ehsleaders.org/2017/07/pcb-handling-disposal-notification-requirements/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling Protocol

Post-Handling Disposal Plan

Assemble PPE & Equipment

Designate & Prepare Work Area

Don Personal Protective Equipment

Handle PCB 168 in Fume Hood

Label All Containers Spill Management Procedures

Segregate PCB-Contaminated WasteDoff & Dispose of PPE

Wash Hands Thoroughly Classify Waste by Concentration

Containerize & Label Waste

Store Waste in Designated Area

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of PCB 168.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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